Cas no 2703780-40-7 (ethyl 3-cyclohexyl-1-(iodomethyl)-2-oxabicyclo2.1.1hexane-4-carboxylate)

• Product Name: ethyl 3-cyclohexyl-1-(iodomethyl)-2-oxabicyclo2.1.1hexane-4-carboxylate
• CAS No: 2703780-40-7
• MF: C₁₅H₂₃IO₃
• MW: 378.245797395706
• MDL: MFCD34550731
• CID: 5614552
• PubChem ID: 165944497
• Update Time: 2025-07-14

ethyl 3-cyclohexyl-1-(iodomethyl)-2-oxabicyclo2.1.1hexane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2703780-40-7
• EN300-33039358
• ethyl 3-cyclohexyl-1-(iodomethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate
• ethyl 3-cyclohexyl-1-(iodomethyl)-2-oxabicyclo2.1.1hexane-4-carboxylate

• MDL： MFCD34550731
• Inchi： 1S/C15H23IO3/c1-2-18-13(17)15-8-14(9-15,10-16)19-12(15)11-6-4-3-5-7-11/h11-12H,2-10H2,1H3
• InChI Key： NYZMXBBQXUIEMA-UHFFFAOYSA-N
• SMILES： ICC12CC(C(=O)OCC)(C1)C(C1CCCCC1)O2

Computed Properties

• Exact Mass: 378.06919g/mol
• Monoisotopic Mass: 378.06919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 35.5Ų

Additional information on ethyl 3-cyclohexyl-1-(iodomethyl)-2-oxabicyclo2.1.1hexane-4-carboxylate

Comprehensive Overview of Ethyl 3-Cyclohexyl-1-(iodomethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate (CAS No. 2703780-40-7)

The compound ethyl 3-cyclohexyl-1-(iodomethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate (CAS No. 2703780-40-7) is a highly specialized organic molecule with a unique bicyclic structure. Its iodomethyl and cyclohexyl functional groups make it a valuable intermediate in pharmaceutical and agrochemical research. The presence of the 2-oxabicyclo[2.1.1]hexane scaffold contributes to its stereochemical complexity, which is of significant interest in asymmetric synthesis and drug discovery.

In recent years, the demand for bridged bicyclic compounds like this has surged due to their potential applications in medicinal chemistry and material science. Researchers are particularly intrigued by its iodine-containing moiety, which can serve as a versatile handle for further derivatization via cross-coupling reactions. This aligns with the growing trend of C-H functionalization and late-stage diversification in modern synthetic methodologies.

The ethyl ester group in this compound enhances its solubility in organic solvents, facilitating its use in multistep synthesis. Its CAS number 2703780-40-7 is frequently searched in chemical databases, reflecting its relevance in high-throughput screening and fragment-based drug design. The compound's structural features also make it a candidate for studying conformational restriction effects on biological activity, a hot topic in rational drug design.

From a green chemistry perspective, the synthetic routes to access this compound are under investigation to minimize the use of hazardous reagents. This resonates with the increasing focus on sustainable synthesis in the chemical industry. Additionally, its oxabicyclic core has drawn attention in catalysis research, particularly in the development of chiral auxiliaries for enantioselective transformations.

The physicochemical properties of this compound, including its logP and hydrogen bonding capacity, are subjects of computational modeling studies. These investigations are crucial for ADMET prediction, a critical aspect of preclinical drug development. The iodomethyl group also offers opportunities for radio labeling, making it potentially useful in molecular imaging applications.

In the context of intellectual property, derivatives of this scaffold have appeared in recent patent literature, particularly in areas related to CNS-targeted therapeutics. The steric constraints imposed by its bicyclic structure are being explored for designing allosteric modulators of protein-protein interactions, a frontier in chemical biology research.

Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy (with emphasis on 13C and 1H NMR), mass spectrometry, and X-ray crystallography for absolute configuration determination. The iodine atom provides a heavy atom effect that facilitates crystallographic analysis, making it attractive for structure-activity relationship studies.

The stability profile of ethyl 3-cyclohexyl-1-(iodomethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate under various conditions (pH, temperature, light exposure) is an active area of investigation, particularly for formulation science applications. Its potential as a prodrug candidate is also being evaluated, given the hydrolyzable ester functionality in its structure.

From a retrosynthetic analysis perspective, this compound presents interesting challenges due to the strained ring system and the need for stereocontrol during synthesis. Recent advances in photocatalysis and electrochemical synthesis may offer novel routes to access this scaffold more efficiently, addressing current limitations in atom economy.

In computational chemistry, the conformational preferences of this molecule are studied using molecular dynamics simulations and density functional theory calculations. These studies provide insights into its pharmacophore features and potential bioisosteric replacements for lead optimization in drug discovery programs.

The compound's relevance extends to chemical biology where it may serve as a molecular probe for studying enzyme mechanisms or protein-ligand interactions. The iodine atom offers possibilities for halogen bonding interactions, which are increasingly recognized as important in molecular recognition processes.

Quality control of CAS 2703780-40-7 requires specialized analytical methods to ensure purity and proper stereochemistry. The development of chiral separation techniques for this compound is particularly challenging due to its bridged structure, driving innovation in chromatographic methods.

In the context of supply chain considerations, the availability of this specialty chemical is monitored by pharmaceutical developers seeking novel scaffolds for their discovery pipelines. The synthetic complexity of this bicyclic system makes it a benchmark for evaluating process chemistry capabilities in contract research organizations.

Future research directions for this compound class may explore its potential in bioconjugation strategies or as a template for diversity-oriented synthesis. The unique three-dimensional architecture of this molecule continues to inspire new approaches in medicinal chemistry and chemical space exploration.